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Compound of Interest

Compound Name: Lactiflorasyne

Cat. No.: B1674230 Get Quote

Disclaimer: The substance "Lactiflorasyne" could not be definitively identified in chemical

safety literature. This guide provides disposal procedures for a hazardous chemical mixture

with properties similar to Lactophenol, which contains lactic acid and phenol. Phenol is a highly

toxic and corrosive substance, and all handling and disposal must be conducted with extreme

caution and in accordance with institutional and regulatory guidelines.

This document provides essential safety and logistical information for the proper disposal of

phenolic waste streams, presumed to be characteristic of "Lactiflorasyne," for researchers,

scientists, and drug development professionals. The following procedures are designed to

ensure the safe handling and disposal of such hazardous materials, minimizing risks to

personnel and the environment.

Hazard and Safety Data
Proper disposal procedures are dictated by the hazardous properties of the chemical

constituents. The following tables summarize key quantitative data for lactic acid and phenol.

Table 1: Physical and Chemical Properties
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Property Lactic Acid Phenol

CAS Number 50-21-5[1] 108-95-2[2]

Molecular Formula C₃H₆O₃ C₆H₅OH[2]

Boiling Point 122 °C (20 hPa)[3] 181.7 °C

Melting Point 18 °C 40.5 °C

Flash Point 110 °C 79 °C

pH Weakly acidic 5 to 6 (in aqueous solution)[4]

Table 2: Toxicity Data

Value Lactic Acid Phenol

LD50 (Oral, Rat) 3,543 mg/kg[1][3] 340 mg/kg[5]

LD50 (Dermal, Rabbit/Rat) >2,000 mg/kg (Rabbit)[1][3] 660 - 707 mg/kg (Rat)[5]

OSHA PEL (8-hr TWA) Not Established 5 ppm[2]

Primary Hazards Skin and eye burns[1][3]
Toxic, corrosive, suspected

mutagen[5][6]

Disposal Procedures
Due to the high toxicity of phenol, any waste stream containing it is classified as hazardous

waste.[7] Do not dispose of phenol-containing solutions down the drain.[8] The primary

disposal method for such waste is incineration by a licensed hazardous waste management

company.[9][10]

Segregation and Collection of Waste
Proper segregation of waste is the first critical step in safe disposal.

Liquid Waste:
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Collect all aqueous and organic solutions containing "Lactiflorasyne" in a dedicated,

sealed, and shatter-proof container.[7]

The container must be clearly labeled as "Hazardous Waste: Phenol-Containing Liquid"

and include the names of all chemical constituents.[7]

Store the waste container in a designated, well-ventilated, and secondary containment

area away from incompatible materials.[11]

Solid Waste:

All materials contaminated with "Lactiflorasyne," such as gloves, pipette tips, absorbent

paper, and empty tubes, must be collected as solid hazardous waste.[8][11]

Place these materials in a separate, sealable, and puncture-resistant container.[8]

Label the container as "Hazardous Waste: Phenol-Contaminated Solids."[7]

Spill Management
In the event of a spill:

Evacuate the immediate area and alert others.[11]

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

(butyl rubber or neoprene), a lab coat, and eye protection.[7][11]

For liquid spills, cover with an inert absorbent material such as sand, vermiculite, or a

commercial chemical absorbent.[2][9]

Carefully collect the absorbed material using non-sparking tools and place it in a sealed

container for hazardous waste disposal.[2]

Clean the spill area with soap and water, and collect the cleaning materials as hazardous

waste.[11]

For larger spills, contact your institution's Environmental Health and Safety (EHS)

department immediately.[11]
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Final Disposal Workflow
The following diagram illustrates the decision-making and operational workflow for the disposal

of "Lactiflorasyne" waste.

Waste Generation

Waste Segregation

Storage and Handling

Final Disposal

Lactiflorasyne Waste Generated

Liquid or Solid?

Collect in sealed, labeled,
shatter-proof container

Liquid

Collect in sealed, labeled,
puncture-resistant container

Solid

Store in designated hazardous
waste accumulation area

Always wear appropriate PPE:
- Chemical-resistant gloves

- Eye protection
- Lab coat

Arrange for pickup by
licensed hazardous waste vendor

Incineration at a
licensed facility

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1674230?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Disposal workflow for Lactiflorasyne waste.

Experimental Protocols
While neutralization of the entire "Lactiflorasyne" waste stream is not recommended due to

the presence of phenol, understanding the neutralization of its acidic component can be useful

for cleaning and decontamination of glassware.

Protocol for Neutralization of Lactic Acid for Glassware
Decontamination
This protocol is intended for the neutralization of residual lactic acid on glassware after the bulk

of the hazardous waste has been removed.

Materials:

Sodium Bicarbonate (NaHCO₃)

pH indicator strips

Stir bar and stir plate

Appropriate PPE

Procedure:

After emptying the glassware of all "Lactiflorasyne" waste into the appropriate hazardous

waste container, rinse the glassware with a small amount of water. This rinse water must be

collected as hazardous waste.

For a more thorough cleaning, place the glassware in a fume hood.

Add a small amount of water to the glassware.

Slowly add sodium bicarbonate to the water while stirring. The reaction will cause fizzing as

carbon dioxide is released.[12]
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Continue adding sodium bicarbonate until the fizzing stops and the pH of the solution is

between 6 and 8, as confirmed with a pH strip.

The neutralized solution can typically be disposed of down the drain with copious amounts of

water, in accordance with local regulations.[12]

The glassware can then be washed using standard laboratory procedures.

Important Note: This neutralization procedure is not for the bulk disposal of "Lactiflorasyne"

waste. The presence of phenol makes the entire waste stream hazardous and unsuitable for

neutralization and drain disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Lactiflorasyne and Similar Phenolic
Waste]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674230#lactiflorasyne-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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